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Cat. No.: B7839271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TSTU, or N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate, is a highly

efficient coupling reagent widely utilized in organic synthesis, particularly in the formation of

amide bonds.[1] Its ability to rapidly activate carboxylic acids to form stable N-succinimidyl

active esters makes it an invaluable tool in peptide synthesis, bioconjugation, and the

development of novel therapeutics.[1][2] This guide provides a comprehensive overview of

TSTU's chemical structure, physicochemical properties, and its diverse applications, complete

with detailed experimental protocols and visual diagrams to facilitate its effective use in the

laboratory.

Chemical Structure and Identification
TSTU is an organofluorine compound featuring a uronium salt structure.[3] The key

components of its structure are the tetramethyluronium cation, the N-succinimidyl leaving

group, and the tetrafluoroborate counter-anion.
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Identifier Value

IUPAC Name

[dimethylamino-(2,5-dioxopyrrolidin-1-

yl)oxymethylidene]-

dimethylazanium;tetrafluoroborate[4][5]

Synonyms

O-(N-Succinimidyl)-1,1,3,3-tetramethyluronium

tetrafluoroborate, 2-Succinimido-1,1,3,3-

tetramethyluronium tetrafluoroborate[6][7]

CAS Number 105832-38-0[3][6]

Molecular Formula C₉H₁₆BF₄N₃O₃[6][8][9]

SMILES
--INVALID-LINK--(F)(F)F.CN(C)C(=--INVALID-

LINK--C)ON1C(=O)CCC1=O[4][5]

InChI

1S/C9H16N3O3.BF4/c1-10(2)9(11(3)4)15-12-

7(13)5-6-8(12)14;2-1(3,4)5/h5-6H2,1-

4H3;/q+1;-1

Physicochemical Properties
TSTU is typically a white to off-white crystalline solid or powder.[3][8][10] It is relatively stable

under ambient conditions but is sensitive to moisture.[3][11]
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Property Value

Molecular Weight 301.05 g/mol [6][8][9]

Melting Point 198-201 °C[9][10]

Density 1.41 g/cm³[9][10]

Appearance
White to off-white crystalline powder or

needles[6][8][10]

Solubility

Soluble in organic solvents such as

dimethylformamide (DMF), dimethyl sulfoxide

(DMSO), and acetonitrile (0.1 g/mL).[3][6][9][10]

It is also soluble in water.[2][4]

Storage Conditions 2-8°C, desiccated.[12][9][10]

Purity Typically ≥97.0% or ≥98.0%[8]

Mechanism of Action: Amide Bond Formation
The primary function of TSTU is to facilitate the coupling of a carboxylic acid and a primary

amine to form an amide bond. The mechanism proceeds through a two-step process:

Activation of the Carboxylic Acid: TSTU reacts with the carboxylate anion of a carboxylic acid

to form a highly reactive N-succinimidyl active ester intermediate.[1][13] This reaction is rapid

and efficient.

Nucleophilic Acyl Substitution: The resulting active ester is then susceptible to nucleophilic

attack by a primary amine. The amine displaces the N-hydroxysuccinimide (HOSu) leaving

group, forming a stable amide bond.[1]

This mechanism is highly effective and is known to suppress racemization, which is a critical

consideration in peptide synthesis.[1][14]
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Caption: General mechanism of TSTU-mediated amide bond formation.

Applications
TSTU's efficiency and mild reaction conditions make it suitable for a wide range of applications

in research and development.

Peptide Synthesis
The most prominent application of TSTU is in both solution-phase and solid-phase peptide

synthesis (SPPS).[1][12] It serves as an excellent coupling reagent for the sequential addition

of amino acids to a growing peptide chain. Its ability to be used in aqueous environments also

makes it valuable for coupling hydrophilic compounds.[1][15]

Synthesis of (Z)-3-Ylidenephthalides
TSTU has been successfully employed in the intramolecular cyclization of 2-acyl-benzoic acids

to produce a variety of substituted (Z)-3-ylidenephthalides.[1][8] This methodology has proven

scalable, as demonstrated by the gram-scale synthesis of the antiplatelet drug n-butylphthalide.

[8]

Glycoconjugate Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7839271?utm_src=pdf-body-img
https://www.benchchem.com/product/b7839271?utm_src=pdf-body
https://www.benchchem.com/product/b7839271?utm_src=pdf-body
https://www.benchchem.com/product/b7839271?utm_src=pdf-body
https://www.guidechem.com/guideview/lab/tsut-mechanism-application.html
https://www.medchemexpress.com/tstu.html
https://www.guidechem.com/guideview/lab/tsut-mechanism-application.html
https://www.peptide.com/custdocs/1103%20tstu.pdf
https://www.benchchem.com/product/b7839271?utm_src=pdf-body
https://www.guidechem.com/guideview/lab/tsut-mechanism-application.html
https://www.luxembourg-bio.com/products/tstu/
https://www.luxembourg-bio.com/products/tstu/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7839271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TSTU is an effective reagent for the conversion of carboxylic acid-containing oligosaccharide

derivatives into their corresponding active esters. These activated sugars can then be

conjugated to proteins or other molecules to form glycoconjugates.[1][13]

Bioconjugation and Labeling
The ability of TSTU to form stable amide bonds under mild conditions makes it suitable for the

attachment of labels, such as fluorescent dyes or biotin, to peptides and proteins.[12][2]

Experimental Protocols
General Protocol for Peptide Coupling in an Aqueous
Solvent Mixture
This protocol is adapted for the coupling of a carboxylic acid to a primary amine in a mixed

aqueous/organic solvent system.[15][16]

Dissolution: Dissolve the carboxylic acid in a 2:2:1 mixture of DMF/dioxane/water.

Activation: Add 3 equivalents of a tertiary amine base (e.g., diisopropylethylamine - DIPEA)

and 1.3 equivalents of TSTU to the solution. Stir the mixture to allow for the formation of the

N-succinimidyl active ester. The completion of this step can be monitored by an appropriate

analytical technique (e.g., TLC or LC-MS).

Coupling: Add 1.5 equivalents of the primary amine to the reaction mixture.

Work-up: Once the reaction is complete, remove the solvents under reduced pressure. The

crude product can then be isolated and purified by standard methods such as

chromatography.
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Caption: General workflow for TSTU-mediated peptide coupling.
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Solid-Supported Peptide Coupling
TSTU has also been utilized in a solid-supported format (P-TSTU), prepared from polymeric N-

hydroxysuccinimide (P-HOSu).[1][17] This approach simplifies product purification as the

polymer-bound byproducts can be removed by simple filtration.[17]

Safety and Handling
TSTU is classified as an irritant and may cause skin and eye irritation.[1] It is essential to

handle this reagent with appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.[1] All manipulations should be performed in a well-ventilated

fume hood to avoid inhalation of the powder.[1] As it is moisture-sensitive, it should be stored in

a tightly sealed container in a cool, dry place.[3]

Conclusion
TSTU is a versatile and highly effective coupling reagent with a broad range of applications in

modern chemical and biological research. Its ability to mediate the formation of amide bonds

efficiently and with minimal side reactions has solidified its place as a valuable tool for peptide

synthesis, the creation of complex organic molecules, and the modification of biomolecules. By

understanding its chemical properties and mechanism of action, researchers can leverage

TSTU to advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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